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Compound of Interest

Compound Name: OG 488, acid

Cat. No.: B15142037 Get Quote

In the landscape of fluorescent probes, Oregon Green 488 (OG 488) acid conjugates have

emerged as a robust alternative to traditional dyes like fluorescein isothiocyanate (FITC),

offering enhanced photostability and reduced pH sensitivity. This guide provides a detailed

comparison of OG 488 with its counterparts, FITC and Alexa Fluor 488, supported by

quantitative data and experimental protocols to aid researchers in making informed decisions

for their specific applications.

Performance at a Glance: A Quantitative
Comparison
The brightness of a fluorescent dye is a critical parameter, determined by its molar extinction

coefficient and quantum yield. The following table summarizes these key photophysical

properties for OG 488, FITC, and Alexa Fluor 488.
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Fluorescent Dye
Molar Extinction
Coefficient (ε) at
~495 nm (M⁻¹cm⁻¹)

Quantum Yield (Φ) Brightness (ε x Φ)

Oregon Green 488,

acid
~76,000[1][2] ~0.91[3] ~69,160

Fluorescein

isothiocyanate (FITC)
~75,000[1] ~0.92[1] ~69,000

Alexa Fluor 488 ~73,000 ~0.92[4] ~67,160

Note: Brightness is a calculated value to provide a relative comparison.

While all three dyes exhibit high theoretical brightness, the practical performance of OG 488

and Alexa Fluor 488 often surpasses that of FITC due to their superior photostability and lower

susceptibility to environmental factors.

Key Advantages of OG 488 Acid Conjugates
Enhanced Photostability: OG 488 demonstrates significantly greater resistance to

photobleaching compared to fluorescein.[5] This allows for longer exposure times during

imaging experiments and the acquisition of more robust data.

Reduced pH Sensitivity: The fluorescence of OG 488 is largely independent of pH in the

physiological range (pH 7.0-8.0), a stark contrast to fluorescein which exhibits significant

fluorescence quenching at acidic pH.[1][5] This property makes OG 488 a more reliable probe

for applications in cellular environments where pH can fluctuate. The pKa of OG 488 is

approximately 4.7, while that of fluorescein is around 6.4.[1]

Experimental Protocols
To facilitate the independent evaluation of fluorescent probes, detailed protocols for assessing

brightness, photostability, and pH sensitivity are provided below.

Protocol 1: Determination of Relative Fluorescence
Brightness
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This protocol outlines the steps to compare the fluorescence intensity of different dye

conjugates.

Sample Preparation

Fluorescence Measurement Data AnalysisPrepare equimolar solutions of dye conjugates (e.g., 1 µM in PBS)

Use a spectrofluorometer

Load sample

Prepare a buffer blank (PBS)

Load blank Set excitation wavelength (e.g., 490 nm) and emission scan range (e.g., 500-600 nm) Measure the fluorescence spectrum of the buffer blank Measure the fluorescence spectra of the dye conjugate solutions Subtract the blank spectrum from each sample spectrum Determine the peak emission intensity for each dye Compare the peak intensities to determine relative brightness

Click to download full resolution via product page

Figure 1. Workflow for determining relative fluorescence brightness.

Protocol 2: Assessment of Photostability
This protocol describes a method to evaluate the rate of photobleaching of fluorescent dyes.

Sample Preparation Time-Lapse Imaging Data Analysis

Prepare slides with cells or beads labeled with the fluorescent dyes Use a fluorescence microscope with a cameraMount slide Set excitation and emission filters appropriate for the dye Acquire an initial image (t=0) Continuously expose the sample to the excitation light Acquire images at regular time intervals (e.g., every 30 seconds) Measure the mean fluorescence intensity of a region of interest in each image Normalize the intensity at each time point to the initial intensity Plot the normalized intensity versus time Compare the decay curves to assess relative photostability

Sample Preparation Fluorescence Measurement Data Analysis

Prepare a series of buffers with a range of pH values (e.g., pH 4 to 9) Prepare solutions of the dye conjugate in each pH buffer at a constant concentration Use a spectrofluorometerLoad samples Set excitation wavelength and measure the emission spectrum for each pH sample Determine the peak fluorescence intensity for each pH Normalize the intensities to the maximum intensity observed Plot the normalized intensity versus pH Determine the pKa from the titration curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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